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For Researchers, Scientists, and Drug Development Professionals

Introduction
Mitochondria Peroxy Yellow 1 (MitoPY1) is a highly selective, small-molecule fluorescent probe

designed for the detection of hydrogen peroxide (H₂O₂) within the mitochondria of living cells.

[1][2][3][4] Its unique bifunctional design allows for targeted accumulation in the mitochondrial

matrix and a "turn-on" fluorescent response upon reaction with H₂O₂.[1][3][4] This guide

provides a comprehensive overview of the structure, properties, and application of MitoPY1,

serving as a technical resource for researchers in cellular biology, neurodegenerative disease,

and drug development.

Structure and Mechanism of Action
MitoPY1 is a bifunctional molecule that consists of two key components: a

triphenylphosphonium (TPP) cation and a boronate-based molecular switch.[1][2][5][6] The

TPP group is a lipophilic cation that facilitates the accumulation of the probe within the

mitochondria, driven by the organelle's large negative membrane potential.[5][7] The boronate

group acts as a specific sensor for H₂O₂.[1][2][3][4]

In its native state, the boronate group quenches the fluorescence of the xanthene fluorophore.

[1] Upon selective reaction with H₂O₂, the boronate is cleaved, leading to the formation of a

highly fluorescent phenol product, MitoPY1ox.[1][2] This process results in a significant "turn-

on" fluorescence enhancement, allowing for the sensitive detection of mitochondrial H₂O₂.[1][3]
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[4] MitoPY1 exhibits high selectivity for H₂O₂ over other reactive oxygen species (ROS) such

as superoxide, nitric oxide, and hydroxyl radicals.[1][2]

Below is a diagram illustrating the activation pathway of the MitoPY1 probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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